
In-Depth Technical Guide: PROTAC HPK1
Degrader-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PROTAC HPK1 Degrader-2

Cat. No.: B15614919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PROTAC HPK1 Degrader-2, a

potent and selective degrader of Hematopoietic Progenitor Kinase 1 (HPK1). This document

details its chemical structure, synthesis, and biological activity, offering valuable information for

researchers in oncology, immunology, and drug discovery.

Core Compound Data
PROTAC HPK1 Degrader-2, also identified as compound 3 in patent literature, is a bifunctional

molecule designed to induce the degradation of HPK1, a key negative regulator of T-cell

activation. By recruiting an E3 ubiquitin ligase to HPK1, this PROTAC marks the kinase for

proteasomal degradation, thereby enhancing anti-tumor immune responses.

Parameter Value Reference

Compound Name
PROTAC HPK1 Degrader-2

(Compound 3)
[1][2]

CAS Number 2893885-31-7

Molecular Formula C43H47N9O4

DC50 in human PBMCs 23 nM [1][2]
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Chemical Structure
The chemical structure of PROTAC HPK1 Degrader-2 is composed of a ligand that binds to

HPK1, a linker moiety, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.
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Chemical structure of PROTAC HPK1 Degrader-2.

Starting Materials
(HPK1 binder precursor, Linker precursor, E3 ligase ligand precursor)

Synthesis of HPK1 Binder

Synthesis of Linker-E3 Ligase Ligand Conjugate

Coupling of HPK1 Binder and Linker-E3 Ligase Ligand Purification
(e.g., HPLC) PROTAC HPK1 Degrader-2
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PROTAC Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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